Cas no 22752-92-7 (Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-)
22752-92-7 structure
Product Name:Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)-
- (2Z)-2-(5-oxofuran-2-ylidene)acetic acid
- SCHEMBL891606
- (Z)-5-Oxodelta(2(5H),alpha)-furanacetic acid
- delta(2(5H),alpha)-Furanacetic acid, 5-oxo-, (Z)-
- 22752-92-7
- Dienelactone
- trans-4-Carboxymethylenebut-2-en-4-olide
- CHEBI:38107
- Q27104431
- (Z)-2-(5-Oxofuran-2(5H)-ylidene)acetic acid
- 4-carboxymethylenebut-2-en-4-olide
- (2Z)-(5-oxofuran-2(5H)-ylidene)acetic acid
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- Inchi: 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3-
- InChI Key: AYFXPGXAZMFWNH-ARJAWSKDSA-N
- SMILES: O1C(C=C/C/1=C/C(=O)O)=O
Computed Properties
- Exact Mass: 140.01095860g/mol
- Monoisotopic Mass: 140.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 63.6Ų
Acetic acid,2-(5-oxo-2(5H)-furanylidene)-, (2Z)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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